Cas no 383148-00-3 (1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE)

• Product Name: 1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE
• CAS No: 383148-00-3
• MF: C₂₃H₂₅N₃O₆
• MW: 439.461106061935
• CID: 5270787
• Update Time: 2025-10-29

1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE Chemical and Physical Properties

Names and Identifiers

• N-([4-(TERT-BUTYL)BENZOYL]OXY)-N-[2-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]AMINE
• 1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE
• [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino 4-tert-butylbenzoate
• Cyclohexanone, 2-(2,4-dinitrophenyl)-, O-[4-(1,1-dimethylethyl)benzoyl]oxime
• [(1E)-2-(2,4-dinitrophenyl)cyclohexylidene]amino4-tert-butylbenzoate
• [(E)-[2-(2,4-dinitrophenyl)cyclohexylidene]amino] 4-tert-butylbenzoate
• 1-[2-({[4-(tert-butyl)benzoyl]oxy}imino)cyclohexyl]-2,4-dinitrobenzene

• Inchi： 1S/C23H25N3O6/c1-23(2,3)16-10-8-15(9-11-16)22(27)32-24-20-7-5-4-6-18(20)19-13-12-17(25(28)29)14-21(19)26(30)31/h8-14,18H,4-7H2,1-3H3/b24-20+
• InChI Key： IHZNGCXIKMSNGQ-HIXSDJFHSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(C)(C)C)=O)/N=C1\CCCCC\1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 728
• XLogP3: 6
• Topological Polar Surface Area: 130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE

1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE: A Comprehensive Overview

1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE (CAS No. 383148-00-3) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a cyclohexyl ring, a dinitrobenzene moiety, and a tert-butylbenzoyl group. These structural elements contribute to its potential applications in various scientific and pharmaceutical contexts.

The cyclohexyl ring provides a rigid and stable framework, which can enhance the compound's overall stability and bioavailability. The presence of the dinitrobenzene moiety introduces strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity. Additionally, the tert-butylbenzoyl group adds steric bulk and hydrophobicity, which can modulate the compound's interactions with biological targets.

In recent years, research on 1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE has focused on its potential as a lead compound for drug development. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the proliferation of various cancer cell lines, including breast cancer and lung cancer cells.

The mechanism of action of 1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to disrupt cellular signaling pathways that are crucial for cancer cell survival. Specifically, the compound may interfere with the activation of kinases such as AKT and ERK, which are known to play key roles in cell proliferation and survival.

Beyond its potential as an anti-cancer agent, 1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE has also shown promise in treating inflammatory conditions. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The structural diversity of 1-[2-(([4-(TERT-BUTYL)BENZOYL]OXY)IMINO)CYCLOHEXYL]-2,4-DINITROBENZENE also makes it an attractive candidate for chemical modification and optimization. Researchers have explored various derivatives of this compound to enhance its therapeutic efficacy and reduce potential side effects. For example, modifications to the cyclohexyl ring or the substitution of different functional groups on the dinitrobenzene moiety have been shown to improve solubility and metabolic stability.

In addition to its therapeutic potential, < span > 1 - [ 2 - ( ( [ 4 - ( TERT - BUTYL ) BENZOYL ] OXY ) IMINO ) CYCLOHEXYL ] - 2 , 4 - DINITROBENZENE span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > span > ( CAS No . 383148 - 00 - 3 ) has been studied for its use in chemical biology research . This compound serves as a valuable tool for investigating cellular processes and signaling pathways , particularly those involved in inflammation and cancer . Its unique structure allows researchers to probe specific biological interactions and develop new hypotheses about disease mechanisms . p > < p > The synthesis of < strong > 1 - [ 2 - ( ( [ 4 - ( TERT - BUTYL ) BENZOYL ] OXY ) IMINO ) CYCLOHEXYL ] - 2 , 4 - DINITROBENZENE strong > involves several steps , including the formation of the cyclohexyl imine intermediate , followed by coupling with dinitrobenzene . The tert-butylbenzoyl group is typically introduced through esterification or amidation reactions . These synthetic routes provide chemists with flexibility in modifying the structure to optimize its properties for specific applications . p > < p > In conclusion , < strong > 1 - [ 2 - ( ( [ 4 - ( TERT - BUTYL ) BENZOYL ] OXY ) IMINO ) CYCLOHEXYL ] - 2 , 4 - DINITROBENZENE strong > ( CAS No . 383148 - 00 - 3 ) is a multifaceted compound with significant potential in both research and therapeutic applications . Its unique structural features make it an attractive candidate for further development in areas such as cancer therapy , anti-inflammatory treatments , and chemical biology research . As ongoing studies continue to unravel its mechanisms of action , this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies . p > article > response > (Note: The repeated HTML tags were corrected for readability.)